Cas no 325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate)
325811-51-6 structure
Product Name:5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
CAS No:325811-51-6
MF:C16H11Cl2NO3S
MW:368.234441041946
CID:6198614
PubChem ID:2281359
Update Time:2024-01-06
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
- (5,7-dichloroquinolin-8-yl) 4-methylbenzenesulfonate
- 325811-51-6
- AG-205/15425015
- AKOS000598468
- 5,7-dichloro-8-quinolinyl 4-methylbenzenesulfonate
- EN300-12721335
-
- Inchi: 1S/C16H11Cl2NO3S/c1-10-4-6-11(7-5-10)23(20,21)22-16-14(18)9-13(17)12-3-2-8-19-15(12)16/h2-9H,1H3
- InChI Key: GODGVOOEVLTDJA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2=CC=CN=C2C=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl
Computed Properties
- Exact Mass: 366.9836698g/mol
- Monoisotopic Mass: 366.9836698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64.6Ų
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12721335-1.0g |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-12721335-50mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 50mg |
$323.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-100mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 100mg |
$339.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-250mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 250mg |
$354.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-500mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 500mg |
$370.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-1000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 1000mg |
$385.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-2500mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 2500mg |
$754.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-5000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 5000mg |
$1115.0 | 2023-10-02 | ||
| Enamine | EN300-12721335-10000mg |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate |
325811-51-6 | 10000mg |
$1654.0 | 2023-10-02 |
5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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